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Compound Name:
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Bromophenyl)sulfonyl)pyrrolidine

Cat. No.: B1294140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
1-((2-Bromophenyl)sulfonyl)pyrrolidine is a synthetic organic compound featuring a

pyrrolidine ring linked to a 2-bromophenyl group via a sulfonamide bridge. This structure is of

interest to medicinal chemists and drug discovery professionals due to the established

biological significance of both the pyrrolidine and aryl sulfonamide moieties. The pyrrolidine

scaffold is a common feature in numerous natural products and FDA-approved drugs, valued

for its ability to introduce three-dimensional complexity into molecular structures. Similarly, the

aryl sulfonamide group is a well-known pharmacophore present in a wide array of therapeutic

agents.

This technical guide aims to provide a comprehensive overview of the chemical properties,

synthesis, and characterization of 1-((2-Bromophenyl)sulfonyl)pyrrolidine. However, it is

important to note that publicly available information on this specific molecule is limited. While

general properties can be inferred from its structure, detailed experimental data remains largely

unpublished in peer-reviewed literature. This document compiles the available information and

provides a framework for future research and development.
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Currently, detailed experimental data for 1-((2-Bromophenyl)sulfonyl)pyrrolidine, such as

melting point, boiling point, and solubility, are not available in published scientific literature. The

data presented below is based on information available from chemical suppliers and

computational predictions.

Property Value Source

Molecular Formula C₁₀H₁₂BrNO₂S [1]

Molecular Weight 290.18 g/mol [1]

CAS Number 379476-58-3

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Synthesis and Experimental Protocols
A definitive, peer-reviewed experimental protocol for the synthesis of 1-((2-
Bromophenyl)sulfonyl)pyrrolidine is not currently available in the public domain. However, a

general synthetic approach can be proposed based on established methods for the synthesis

of N-arylsulfonylpyrrolidines.

Proposed Synthetic Pathway
The most probable synthetic route involves the reaction of pyrrolidine with 2-

bromobenzenesulfonyl chloride in the presence of a base. This is a standard method for the

formation of sulfonamides.

Reaction:

General Experimental Protocol (Hypothetical):

Reaction Setup: To a solution of pyrrolidine (1.0 equivalent) in a suitable aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran) at 0 °C, add a non-nucleophilic base (e.g., triethylamine,
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diisopropylethylamine) (1.1-1.5 equivalents).

Addition of Sulfonyl Chloride: Slowly add a solution of 2-bromobenzenesulfonyl chloride (1.0

equivalent) in the same solvent to the reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a specified

period (typically 2-16 hours). Monitor the progress of the reaction by thin-layer

chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer, and

extract the aqueous layer with the organic solvent. Combine the organic layers, wash with

brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-((2-
Bromophenyl)sulfonyl)pyrrolidine.

Diagram of the Proposed Synthetic Workflow:
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Pyrrolidine, 2-Bromobenzenesulfonyl Chloride, Base, Solvent

Reaction at 0°C to Room Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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